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Compound of Interest

Compound Name: Manganese tetroxide

Cat. No.: B15088893 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Manganese tetroxide (Mn₃O₄). Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental

contamination.

Manganese tetroxide, a brownish-black powder, poses health risks primarily through

inhalation of dust particles, which can affect the respiratory and central nervous systems.[1][2]

Chronic exposure may lead to a condition known as manganism, characterized by neurological

symptoms.[3] Therefore, stringent safety measures and the use of appropriate personal

protective equipment (PPE) are mandatory.

Recommended Personal Protective Equipment (PPE)
When handling Manganese tetroxide, especially in powder form, the following PPE is required

to prevent exposure.[4][5]

Respiratory Protection: A respirator is necessary when dust is generated.[5] Use a NIOSH-

approved particulate respirator with N95, R95, P95, or higher-rated filters (e.g., N100, R100,

P100).[3][6]

Eye Protection: Safety glasses or goggles that meet OSHA's eye and face protection

regulations (29 CFR 1910.133) or European Standard EN166 are essential to protect against
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dust particles.[7][8]

Hand Protection: Impervious gloves, such as Nitrile rubber, should be worn.[6][9] Gloves

must be inspected for integrity before each use and proper removal techniques should be

employed to avoid skin contact.[8]

Body Protection: A lab coat or protective work clothing is required to keep the powder off

personal clothes.[4][5][9] Long sleeves and pants with closed-toe shoes should be worn.[5]

[9]

Safety and Handling Data
The following table summarizes key quantitative safety data for handling manganese

compounds.

Parameter Value/Recommendation Source

OSHA PEL (Permissible

Exposure Limit)
Ceiling Limit: 5 mg/m³ (as Mn) [3]

NIOSH REL (Recommended

Exposure Limit)

TWA: 1 mg/m³; STEL: 3 mg/m³

(as Mn)
[3]

NIOSH IDLH (Immediately

Dangerous to Life or Health)
500 mg/m³ (as Mn) [3]

Recommended Glove Material Nitrile rubber (NBR) [9]

Recommended Glove

Thickness
0.11 mm [9]

Standard Operating Procedures
Routine Handling Protocol

Engineering Controls: Always handle Manganese tetroxide in a well-ventilated area.[5][8]

Use a chemical fume hood or provide appropriate exhaust ventilation where dust is formed

to minimize inhalation risk.[4][8]
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Donning PPE: Before handling, put on all required PPE as specified above: respirator, safety

goggles, impervious gloves, and a lab coat.

Dispensing: When weighing or transferring the powder, use techniques that minimize dust

generation. Wetting surfaces can help keep dust from becoming airborne.[4]

Storage: Store Manganese tetroxide in a cool, dry, well-ventilated place.[7][8] Keep

containers tightly sealed.[7][8] Suitable container materials include glass, high-density

polyethylene (HDPE), and stainless steel.[4]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[5][9] Do not blow dust off clothing or skin with compressed air.[5][9]

Emergency Spill Response Workflow
The following diagram outlines the procedural steps for managing a Manganese tetroxide
spill.
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Workflow for managing a Manganese tetroxide spill.
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Personnel Decontamination Protocol
Skin Exposure: If skin contact occurs, immediately wash the affected area with soap and

plenty of water.[1][2][8] Remove any contaminated clothing.[5][9]

Eye Exposure: In case of eye contact, immediately flush the eyes with large amounts of

water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove

contact lenses if present and easy to do.[9][10] Seek immediate medical attention.[1][2]

Inhalation: If large amounts of dust are inhaled, move the exposed person to fresh air at

once.[1][8] If breathing has stopped, perform artificial respiration.[1][8] Get medical attention.

[8]

Ingestion: If swallowed, rinse the mouth with water.[8] Never give anything by mouth to an

unconscious person.[8] Seek immediate medical attention.[2]

Waste Disposal Plan
Collection: Collect all Manganese tetroxide waste, including spilled material and

contaminated items (e.g., gloves, wipes), in a suitable, sealed, and clearly labeled container

for disposal.[4][8][11] Do not mix with other waste.[12]

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.[7]

Disposal: All waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[7][8][11][12] Contact your institution's Environmental Health

and Safety (EHS) department or a licensed disposal company for specific guidance and to

arrange for pickup.[8][11] Do not flush the material into surface water or the sanitary sewer

system.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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